4'-Bromo-2'-fluoro-3-(3-methoxyphenyl)propiophenone

• IUPAC Name: 1-(4-bromo-2-fluorophenyl)-3-(3-methoxyphenyl)propan-1-one
• InChI: InChI=1S/C16H14BrFO2/c1-20-13-4-2-3-11(9-13)5-8-16(19)14-7-6-12(17)10-15(14)18/h2-4,6-7,9-10H,5,8H2,1H3
• InChI Key: REYIZROGRBXLAQ-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC(=C1)CCC(=O)C2=C(C=C(C=C2)Br)F
• Molecular Formula: C16H14BrFO2
• DSSTOX Substance ID: DTXSID60644242
• Molecular Weight: 337.18 g/mol
• CAS RN: 898775-02-5

Description

“4’-Bromo-2’-fluoro-3-(3-methoxyphenyl)propiophenone” is a chemical compound with the molecular formula C16H14BrFO2. It has a molecular weight of 337.18400.

Molecular Structure Analysis

The molecular structure of “4’-Bromo-2’-fluoro-3-(3-methoxyphenyl)propiophenone” includes a bromine atom, a fluorine atom, and a methoxyphenyl group attached to a propiophenone backbone.

Chemical Reactions Analysis

While specific chemical reactions involving “4’-Bromo-2’-fluoro-3-(3-methoxyphenyl)propiophenone” are not available, similar compounds are known to participate in various chemical reactions. These can include reactions with nucleophiles, electrophiles, and radicals.

Physical And Chemical Properties Analysis

The compound has a density of 1.39g/cm3 and a boiling point of 441.1ºC at 760 mmHg. The melting point is not available.

Scientific Research Applications

Synthesis and Biological Activity

• Synthesis of Novel Compounds

  This compound has been utilized in the synthesis of novel hydrochlorides of α-amino-α-H(phenyl)-(3-fluoro-4-methoxy)acetophenones, which are investigated for their potential local anesthetic and anti-inflammatory activities (Gevorgyan et al., 1989).

• Development of Copolymers

  Research has been conducted on novel trisubstituted ethylenes, including this compound, for the synthesis of copolymers with styrene. These copolymers have been studied for their structure, composition, and thermal properties (Kharas et al., 2016); (Hussain et al., 2019).

Medical Research

• Investigation of Bromophenol Derivatives

  Studies on bromophenol derivatives from the red alga Rhodomela confervoides include derivatives similar to 4'-Bromo-2'-fluoro-3-(3-methoxyphenyl)propiophenone. These compounds are evaluated for their activity against human cancer cell lines and microorganisms (Zhao et al., 2004).

• Development of Radiotracers

  The compound has been used in the synthesis of radiotracers for studying cannabinoid receptors in the brain using positron emission tomography (Katoch-Rouse & Horti, 2003).

Chemical Research

• Studying Antibacterial Properties

  Research on bromophenol derivatives from Rhodomela confervoides, which include compounds structurally related to this compound, has investigated their antibacterial properties (Xu et al., 2003).

• Exploring Fluorescent Properties

  Some studies focus on the synthesis of compounds with fluorescent properties, useful for applications like fluorescent vital stains. These studies include compounds with structural similarities to this compound (Yoshino et al., 2010).

• Designing Novel Polymers

  The compound has been used in the design of polymers with specific optical and electronic properties. This includes studies on 3-arylpolythiophenes with pendant stable radical groups (Xie & Lahti, 1999).

Safety and Hazards

While specific safety and hazard information for “4’-Bromo-2’-fluoro-3-(3-methoxyphenyl)propiophenone” is not available, it’s generally recommended to handle similar compounds with care, avoiding contact with skin and eyes, and preventing inhalation or ingestion.

Mechanism of Action

“4’-Bromo-2’-fluoro-3-(3-methoxyphenyl)propiophenone” is a type of propiophenone derivative. Propiophenones are widely utilized in organic synthesis and can serve as precursors in the synthesis of various organic compounds . They often undergo reactions at the benzylic position, which include free radical bromination, nucleophilic substitution, and oxidation . These reactions can lead to a variety of products with different properties and potential biological activities.

The compound also contains a benzene ring, which is a common feature in many biologically active compounds. The benzene ring can participate in various reactions, including electrophilic aromatic substitution . The presence of bromine, fluorine, and methoxy groups on the benzene ring can influence the reactivity and orientation of these reactions.